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Cat. No.: B195454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantification of

Vanillylmandelic Acid (VMA) in various biological fluids using a competitive Enzyme-Linked

Immunosorbent Assay (ELISA) kit. VMA is a key metabolite of the catecholamines epinephrine

and norepinephrine, and its measurement is crucial in research related to neuroendocrine

tumors, such as pheochromocytoma and neuroblastoma, as well as in studies of

catecholamine metabolism.[1]

Principle of the Assay
The VMA ELISA kit utilizes a competitive immunoassay technique.[2][3] In this method, a

microtiter plate is pre-coated with VMA.[2][3] When standards or samples are added to the

wells, the VMA present in them competes with the fixed amount of VMA on the plate for binding

sites on a biotin-conjugated antibody specific to VMA.[2][3] Subsequently, an Avidin-

Horseradish Peroxidase (HRP) conjugate is added, which binds to the biotinylated antibody.[2]

[3] After a wash step, a substrate solution is added, and the color develops in inverse

proportion to the amount of VMA in the sample. The reaction is then stopped, and the optical

density is measured at 450 nm.[1][2] The concentration of VMA is determined by comparing the

optical density of the samples to a standard curve.[3]
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Start

Reagent and Sample
Preparation

Add 50µL of Standard,
Blank, or Sample

Immediately add 50µL
of Detection Reagent A

Incubate for 1 hour
at 37°C

Aspirate and Wash
3 times

Add 100µL of
Detection Reagent B

Incubate for 30 minutes
at 37°C

Aspirate and Wash
5 times

Add 90µL of
Substrate Solution

Incubate for 10-20 minutes
at 37°C in the dark

Add 50µL of
Stop Solution

Read absorbance at 450 nm

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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